Cas no 265989-30-8 (N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE)
N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Chemical and Physical Properties
Names and Identifiers
-
- N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE
- 4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide
- Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]-
- DTXSID00443231
- N-(4-(Benzyloxy)phenyl)-4-methyl-3-oxopentanamide
- 265989-30-8
- AKOS027447664
- SCHEMBL23636399
-
- Inchi: 1S/C19H21NO3/c1-14(2)18(21)12-19(22)20-16-8-10-17(11-9-16)23-13-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H,20,22)
- InChI Key: OUZOXSZZTRPICC-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)NC(CC(C(C)C)=O)=O
Computed Properties
- Exact Mass: 311.15200
- Monoisotopic Mass: 311.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Melting Point: 106-108°C
- Solubility: Acetone, Chloroform, Ethyl Acetate
- PSA: 55.40000
- LogP: 3.89230
N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B287680-100mg |
N-4-Benzyloxyphenyl Isobutyrylacetamide |
265989-30-8 | 100mg |
$ 135.00 | 2023-04-18 | ||
| TRC | B287680-250mg |
N-4-Benzyloxyphenyl Isobutyrylacetamide |
265989-30-8 | 250mg |
$ 193.00 | 2023-04-18 | ||
| TRC | B287680-500mg |
N-4-Benzyloxyphenyl Isobutyrylacetamide |
265989-30-8 | 500mg |
$ 362.00 | 2023-04-18 | ||
| TRC | B287680-1g |
N-4-Benzyloxyphenyl Isobutyrylacetamide |
265989-30-8 | 1g |
$ 666.00 | 2023-04-18 | ||
| TRC | B287680-2.5g |
N-4-Benzyloxyphenyl Isobutyrylacetamide |
265989-30-8 | 2.5g |
$ 1476.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212068-250 mg |
N-4-Benzyloxyphenyl Isobutyrylacetamide, |
265989-30-8 | 250MG |
¥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212068-250mg |
N-4-Benzyloxyphenyl Isobutyrylacetamide, |
265989-30-8 | 250mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AB31766-100mg |
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]- |
265989-30-8 | 100mg |
$252.00 | 2024-04-20 | ||
| A2B Chem LLC | AB31766-250mg |
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]- |
265989-30-8 | 250mg |
$309.00 | 2024-04-20 | ||
| A2B Chem LLC | AB31766-500mg |
Pentanamide, 4-methyl-3-oxo-N-[4-(phenylmethoxy)phenyl]- |
265989-30-8 | 500mg |
$472.00 | 2024-04-20 |
N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE
Recent Advances in the Study of N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8): A Comprehensive Research Brief
N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its biochemical properties and therapeutic mechanisms. This research brief synthesizes the latest findings related to this compound, providing a detailed overview of its current research status, methodologies employed, and key outcomes.
One of the primary areas of investigation has been the compound's role as a modulator of specific biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE exhibits notable activity in inhibiting certain enzymes involved in inflammatory responses. The study utilized high-throughput screening and molecular docking techniques to elucidate the compound's binding affinity and selectivity, revealing promising results for its use in anti-inflammatory therapies.
Further research has explored the pharmacokinetic and pharmacodynamic properties of 265989-30-8. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are critical factors for its potential transition into clinical trials. The study also identified specific metabolites of the compound, providing insights into its metabolic pathways and potential drug-drug interactions.
In addition to its therapeutic potential, the synthetic routes and scalability of N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE have been a focus of recent investigations. A 2024 publication in Organic Process Research & Development detailed an optimized synthetic protocol that improves yield and purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications and future commercialization efforts.
Despite these promising developments, challenges remain. For instance, the precise mechanism of action of 265989-30-8 in certain biological contexts is still under investigation. Ongoing studies aim to clarify these aspects, with preliminary data suggesting potential applications in neurodegenerative diseases. Researchers are also exploring combination therapies, where this compound may enhance the efficacy of existing drugs.
In conclusion, N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE (CAS: 265989-30-8) represents a compound with substantial potential in pharmaceutical research. Its diverse biochemical activities, coupled with recent advancements in synthesis and characterization, position it as a promising candidate for further development. Future research should focus on elucidating its full therapeutic spectrum and addressing any remaining pharmacokinetic or safety concerns to facilitate its progression into clinical applications.
265989-30-8 (N-4-BENZYLOXYPHENYL ISOBUTYRYLACETAMIDE) Related Products
- 265989-31-9(N-2-Benzyloxyphenyl Isobutyrylacetamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)